Cas no 154258-54-5 (3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole)

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole structure

154258-54-5 structure

Product Name:3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole

CAS No:154258-54-5

MF:C₁₁H₆F₆N₂

MW:280.169163227081

CID:2122486

Update Time:2023-08-04

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-(3,5-bis(trifluoromethyl)phenyl)-1H-pyrazole
- 3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole
- Inchi： 1S/C11H6F6N2/c12-10(13,14)7-3-6(9-1-2-18-19-9)4-8(5-7)11(15,16)17/h1-5H,(H,18,19)
- InChI Key： HRBJMDVPHVEWNY-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C2=CC=NN2)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 291
Topological Polar Surface Area: 28.7

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC110029-250mg	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5		250mg	£50.00	2025-02-19
Apollo Scientific	PC110029-1g	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5		1g	£150.00	2025-02-19
1PlusChem	1P01JL8T-250mg	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5		250mg	$107.00	2024-06-20
1PlusChem	1P01JL8T-1g	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5		1g	$249.00	2024-06-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY406990-5g	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole	154258-54-5	≥95%	5g	¥7965.00	2025-04-18
abcr	AB598179-250mg	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole; .	154258-54-5		250mg	€129.00	2024-07-24
abcr	AB598179-1g	3-[3,5-Bis(trifluoromethyl)phenyl]-1H-pyrazole; .	154258-54-5		1g	€307.00	2024-07-24

3-(3,5-Bis(trifluoromethyl)phenyl)-1H-pyrazole Related Literature

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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

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